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Compound of Interest

Compound Name: Peroxyoctanoic acid

Cat. No.: B12683353 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of peroxyoctanoic acid, a medium-

chain peroxycarboxylic acid noted for its antimicrobial properties. The document details its

chemical and physical characteristics, a laboratory-scale synthesis protocol, and a visual

representation of the synthetic workflow.

Properties of Peroxyoctanoic Acid
Peroxyoctanoic acid, also known as percaprylic acid or peroctanoic acid, possesses a range

of chemical and physical properties relevant to its applications.[1] A summary of these

properties is presented in the table below.
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Property Value Reference

Molecular Formula C₈H₁₆O₃ [2]

Molecular Weight 160.21 g/mol [2]

CAS Registry Number 33734-57-5 [1]

Appearance Liquid or Solid [2]

Melting Point Not definitively reported

Water Solubility
1719 mg/L @ 25 °C

(estimated)

XLogP3 2.9 [2]

Hydrogen Bond Donor Count 1

Hydrogen Bond Acceptor

Count
3

Rotatable Bond Count 7

Synthesis of Peroxyoctanoic Acid
The synthesis of peroxyoctanoic acid can be achieved through the oxidation of octanoic acid.

The following experimental protocol is adapted from established methods for the preparation of

peroxycarboxylic acids.[1][3]

Experimental Protocol: Synthesis of Peroxyoctanoic Acid

This protocol describes the in-situ preparation of a peroxyoctanoic acid composition.

Materials:

Octanoic Acid (1 to 10% by weight)

Oxidizing Agent (e.g., Hydrogen Peroxide, 2 to 30% by weight)

Vehicle (e.g., Water, 0.001 to 90% by weight)
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Inorganic Acid or Sulfonic Acid (e.g., Methanesulfonic Acid, 15 to 35% by weight) as a

catalyst

Solubilizer (e.g., Polyalkylene oxide, 1 to 80% by weight) to ensure the solubility of

peroxyoctanoic and octanoic acid.[1]

Stabilizing Agent (optional, e.g., phosphonate sequestrant)[1]

Procedure:

In a suitable reaction vessel, combine the vehicle (water), the solubilizer, and the inorganic

or sulfonic acid catalyst.

To this mixture, add the octanoic acid.

Slowly add the oxidizing agent (hydrogen peroxide) to the reaction mixture while maintaining

controlled temperature conditions, as the reaction can be exothermic.

Allow the reaction to proceed for approximately 24 hours. This duration is reported to convert

20% or more of the initial octanoic acid into peroxyoctanoic acid.[1][3]

The resulting product is an equilibrium mixture containing peroxyoctanoic acid, unreacted

octanoic acid, the oxidizing agent, water, and the catalyst.

The concentration of peroxyoctanoic acid can be determined by titration.[1]

Safety Precautions:

Peroxycarboxylic acids are strong oxidizing agents and can be corrosive. Appropriate

personal protective equipment (PPE), including safety goggles, gloves, and a lab coat, must

be worn.

The reaction should be carried out in a well-ventilated fume hood.

Care should be taken when handling concentrated hydrogen peroxide and strong acids.

Experimental Workflow Diagram
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The following diagram illustrates the key steps in the synthesis of peroxyoctanoic acid.

Reactant Preparation

Reaction Product

Octanoic Acid

Combine Reactants

Oxidizing Agent
(e.g., H₂O₂)

Vehicle
(e.g., Water)

Acid Catalyst
(e.g., MSA)

Solubilizer

Reaction @ Controlled Temp
(approx. 24h)

Equilibrium Mixture
(Peroxyoctanoic Acid)

Click to download full resolution via product page

Caption: Workflow for the synthesis of peroxyoctanoic acid.

Biological Activity and Signaling Pathways
While peroxyoctanoic acid is known for its potent antimicrobial activity against a broad

spectrum of microorganisms, including bacteria, yeasts, and molds, specific details regarding

its interaction with cellular signaling pathways are not extensively documented in publicly

available literature.[4] Its antimicrobial action is generally attributed to its strong oxidizing
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potential, which leads to the disruption of cell membranes and the denaturation of essential

proteins and enzymes in microorganisms.

It is important to distinguish peroxyoctanoic acid from perfluorooctanoic acid (PFOA). While

structurally related, PFOA is a persistent environmental contaminant with well-documented

interactions with various signaling pathways, including the activation of peroxisome proliferator-

activated receptors (PPARs).[5] However, this information should not be extrapolated to

peroxyoctanoic acid without specific supporting research. The biological effects and potential

signaling pathway interactions of peroxyoctanoic acid in mammalian systems remain an area

for further investigation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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